Cas no 2408970-99-8 (sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)acetate)

• Product Name: sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)acetate
• CAS No: 2408970-99-8
• MF: C₁₁H₁₁N₂NaO₃
• MW: 242.206413507462
• CID: 5982820
• PubChem ID: 165669637
• Update Time: 2025-09-28

sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2408970-99-8
• EN300-7492350
• sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)acetate

• Inchi： 1S/C11H12N2O3.Na/c1-13-9-4-3-7(16-2)5-8(9)12-10(13)6-11(14)15;/h3-5H,6H2,1-2H3,(H,14,15);/q;+1/p-1
• InChI Key： DIWJHUKFNMQPLD-UHFFFAOYSA-M
• SMILES： [Na+].O(C)C1C=CC2=C(C=1)N=C(CC(=O)[O-])N2C

Computed Properties

• Exact Mass: 242.06673650g/mol
• Monoisotopic Mass: 242.06673650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)acetate

Sodium 2-(5-Methoxy-1-Methyl-1H-1,3-Benzodiazol-2-Yl)Acetate: A Comprehensive Overview

Sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)acetate, with the CAS number 2408970-99-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzodiazole ring system with an acetate group. The benzodiazole moiety, a bicyclic structure consisting of a benzene ring fused to a diazole ring, is known for its versatile electronic properties and wide range of applications in various industries.

The benzodiazole core of this compound plays a pivotal role in its chemical behavior. Recent studies have highlighted the importance of such heterocyclic compounds in drug design and optoelectronic materials. The methoxy and methyl substituents on the benzodiazole ring further enhance its reactivity and stability, making it suitable for applications in pharmaceuticals and advanced materials. The acetate group attached to the benzodiazole ring adds to the compound's functionality, enabling it to participate in various chemical reactions and interactions.

One of the most intriguing aspects of sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)acetate is its potential in the development of new drugs. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of anti-inflammatory and antitumor agents. The compound's unique electronic properties make it an ideal candidate for use in drug delivery systems, where it can serve as a carrier or stabilizing agent.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in synthetic chemistry have also shed light on more efficient methods for synthesizing sodium 2-(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yL)acetate. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging microwave-assisted synthesis and catalytic processes have significantly improved both yield and purity. These improvements have made the compound more accessible for large-scale production and research purposes.

The benzodiazole ring system is also known for its fluorescence properties, which have been exploited in various sensing applications. Sodium 2-(5-methoxy...)acetate has been used as a fluorescent probe for detecting metal ions and other analytes in complex matrices. Its high sensitivity and selectivity make it a valuable tool in analytical chemistry and environmental monitoring.

Furthermore, the compound's ability to undergo various post-synthetic modifications has opened up new avenues for functionalization. By introducing additional substituents or modifying existing ones, researchers can tailor the compound's properties to suit specific applications. For instance, the introduction of electron-withdrawing groups can enhance its electronic conductivity, making it suitable for use in organic electronics.

In conclusion, sodium 2-(5-methoxy...)acetate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.